Cas no 1374651-55-4 (6-(aminomethyl)-2-methyl-1(2h)-isoquinolinone)

6-(aminomethyl)-2-methyl-1(2h)-isoquinolinone structure
1374651-55-4 structure
Product Name:6-(aminomethyl)-2-methyl-1(2h)-isoquinolinone
CAS No:1374651-55-4
MF:C11H12N2O
MW:188.225782394409
CID:1244863
PubChem ID:115063640
Update Time:2025-04-20

6-(aminomethyl)-2-methyl-1(2h)-isoquinolinone Chemical and Physical Properties

Names and Identifiers

    • 6-(aminomethyl)-2-methyl-1(2h)-isoquinolinone
    • 1374651-55-4
    • 6-(aminomethyl)-2-methylisoquinolin-1(2H)-one
    • Inchi: 1S/C11H12N2O/c1-13-5-4-9-6-8(7-12)2-3-10(9)11(13)14/h2-6H,7,12H2,1H3
    • InChI Key: ZHGQBPNWLDFMGJ-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC(CN)=CC=2C=CN1C

Computed Properties

  • Exact Mass: 188.094963011g/mol
  • Monoisotopic Mass: 188.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 46.3Ų

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